Cas no 35664-73-4 (6-Phenyl-1-benzothiophene)

• Product Name: 6-Phenyl-1-benzothiophene
• CAS No: 35664-73-4
• MF: C₁₄H₁₀S
• MW: 210.294202327728
• CID: 2665748
• PubChem ID: 53438775
• Update Time: 2025-04-21

6-Phenyl-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 6-phenyl-1-benzothiophene
• DTXSID00701500
• SCHEMBL13472079
• 35664-73-4
• 6-Phenyl-1-benzothiophene

• Inchi： 1S/C14H10S/c1-2-4-11(5-3-1)13-7-6-12-8-9-15-14(12)10-13/h1-10H
• InChI Key： CHNIDVIZLKTBHA-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CC(=CC1=2)C1C=CC=CC=1

Computed Properties

• Exact Mass: 210.05
• Monoisotopic Mass: 210.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2
• XLogP3: 4.6